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Compound of Interest

\\

2-(4-aminophenoxy)-N-
Compound Name:

ethylacetamide
CAS No.: 52547-49-6

Cat. No.: B1283820

Get Quote

Application Note: 2-(4-Aminophenoxy)-N-ethylacetamide as a Bifunctional Synthesis

Intermediate

Executive Summary

2-(4-Aminophenoxy)-N-ethylacetamide is a specialized bifunctional intermediate

characterized by a primary aniline moiety linked to an N-ethylacetamide tail via a phenoxy

spacer. This unique architecture serves as a critical "linker scaffold" in two distinct high-value

sectors:

Medicinal Chemistry: As a pharmacophore precursor for Tyrosine Kinase Inhibitors (TKIS)
and sodium channel blockers, where the phenoxyacetamide motif provides optimal spacing
and hydrogen-bonding interactions within enzyme active sites.

Industrial Materials: As a chromophore-modifying intermediate in the synthesis of
Anthraquinone Dyes (specifically Quinizarin derivatives) for polyester fibers, enhancing
solubility and color fastness.
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This guide provides a validated synthesis protocol for the intermediate itself, followed by
detailed application workflows for its conversion into bioactive ureas and industrial dyes.

Chemical Identity & Properties

Property Specification
Chemical Name 2-(4-aminophenoxy)-N-ethylacetamide
Systematic Name N-ethyl-2-(4-aminophenoxy)acetamide

Molecular Formula

Molecular Weight 194.23 g/mol
Structure
Physical State Off-white to pale beige solid

Soluble in DMSO, DMF, Methanol; Sparingly

Solubilit
Y soluble in Water

Primary Aniline (Nucleophile), Secondary Amide

Key Functionality (H-Bond Donor)
-Bon onor

Primary Reference US Patent 3,793,349 (Anthraquinone Dyes) [1]

Synthesis of the Intermediate

The synthesis of 2-(4-aminophenoxy)-N-ethylacetamide is best achieved via a convergent
two-step protocol: Williamson Ether Synthesis followed by Catalytic Hydrogenation. This route
avoids the formation of self-polymerized byproducts common in direct aniline alkylation.

Step 1: Synthesis of Precursor 2-(4-Nitrophenoxy)-N-
ethylacetamide

Reaction Logic: We utilize 2-chloro-N-ethylacetamide as the electrophile. This reagent is
preferred over chloroacetyl chloride to prevent competitive acylation of the phenol.

« Reagents: 4-Nitrophenol (1.0 eq), 2-Chloro-N-ethylacetamide (1.1 eq), Potassium Carbonate
(
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, 2.0 eq), Potassium lodide (KI, 0.1 eq, catalyst).

» Solvent: DMF or Acetonitrile (Anhydrous).
» Conditions:
, 4—6 hours.

Protocol:

Dissolve 13.9 g (100 mmol) of 4-nitrophenol in 150 mL of anhydrous DMF.
e Add 27.6 g (200 mmol) of anhydrous

and 1.66 g (10 mmol) of KI. Stir for 15 minutes at room temperature to form the phenoxide.

e Dropwise add 13.4 g (110 mmol) of 2-chloro-N-ethylacetamide (prepared via reaction of
chloroacetyl chloride with ethylamine at

).
e Heat the mixture to

and monitor by TLC (Hexane:EtOAc 1:1) until 4-nitrophenol is consumed.[1]

o Workup: Pour the reaction mixture into 500 mL ice water. The nitro-intermediate will
precipitate as a yellow solid. Filter, wash with water, and dry.[2]

o Yield Target: >90%][3][1][4]
o Identity Check: Appearance of amide carbonyl stretch (~1650
) and nitro stretches (1520, 1340

)inIR.

Step 2: Reduction to 2-(4-Aminophenoxy)-N-
ethylacetamide
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Reaction Logic: Catalytic hydrogenation is chosen over chemical reduction (Fe/HCI) to
preserve the amide bond and simplify purification (filtration of catalyst).

» Reagents: Nitro-intermediate (from Step 1), 10% Pd/C (5 wt% loading), Hydrogen gas (

).

e Solvent: Methanol or Ethanol.
o Conditions: Room Temperature, 30-50 psi
, 2=4 hours.

Protocol:

Dissolve 22.4 g (100 mmol) of the nitro-intermediate in 250 mL methanol.
e Add 1.1 g of 10% Pd/C catalyst under an inert nitrogen atmosphere (Caution: Pyrophoric).

e Purge the vessel with hydrogen gas and maintain pressure at 40 psi. Shake or stir
vigorously.

» Monitor reaction progress by TLC (DCM:MeOH 9:1). The fluorescent amine spot will appear
at a lower

than the nitro compound.

o Workup: Filter the mixture through a Celite pad to remove Pd/C. Concentrate the filtrate
under reduced pressure.

 Purification: Recrystallize from Benzene/Ethanol or Toluene if necessary.
o Final Yield: ~85-94%
o Characterization: Disappearance of nitro signals; appearance of broad

peak in NMR (~4.5-5.0 ppm).

Visual Workflow: Synthesis & Application
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Figure 1: Convergent synthesis pathway for 2-(4-aminophenoxy)-N-ethylacetamide and its
divergent applications in drug discovery and dye chemistry.

Application Protocol 1: Synthesis of Urea-Based
Kinase Inhibitors

Context: The phenoxyacetamide motif is a privileged structure in medicinal chemistry, often
serving as the "hinge-binding" or "solvent-exposed" region in kinase inhibitors (e.g., analogs of
Sorafenib or Tie-2 inhibitors). The primary amine allows for the rapid generation of Urea
Libraries.

Reaction Class: Nucleophilic Addition to Isocyanates.
Protocol:

e Preparation: Dissolve 1.0 eq (194 mg, 1 mmol) of 2-(4-aminophenoxy)-N-ethylacetamide
in 5 mL anhydrous DCM.

o Coupling: Add 1.0 eq of the desired Aryl Isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl
isocyanate) dropwise at

¢ Reaction: Allow to warm to room temperature and stir for 2 hours. The urea product typically
precipitates out of the non-polar DCM solvent.

« Isolation: Filter the white precipitate. Wash with cold DCM (
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) and Diethyl Ether (
).

o Validation:

o Mechanism:[3][5][6][7][8] The lone pair on the aniline nitrogen attacks the electrophilic
carbon of the isocyanate.

o Key Data: Formation of Urea carbonyl peak in
NMR (~152 ppm).

Significance: This reaction creates a "Diarylether-Urea-Amide" scaffold, possessing three
distinct hydrogen-bonding domains critical for high-affinity binding in protein pockets.

Application Protocol 2: Synthesis of Anthraquinone
Dyes

Context: As detailed in US Patent 3,793,349, this intermediate is used to synthesize blue/violet
dyes for hydrophobic fibers (Dacron/Polyester). The N-ethylacetamide tail improves the dye's
dispersion properties and sublimation fastness [1].

Reaction Class: Nucleophilic Aromatic Substitution (

)-

Protocol:

e Reactants: Mix Quinizarin (1,4-dihydroxyanthraquinone) and Leucoquinizarin (reduced form)
ina 1:1 ratio.

o Amine Addition: Add 2.0-3.0 equivalents of 2-(4-aminophenoxy)-N-ethylacetamide.
» Solvent/Conditions: Use n-Butanol or similar high-boiling alcohol. Heat to reflux (

) for 10-15 hours under Nitrogen.
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Oxidation: After the condensation, air is bubbled through the hot solution to re-oxidize the
leuco-form to the fully aromatic anthraquinone.

Result: A blue dyestuff is obtained.

o Mechanism:[3][5][6][7][8] The amine displaces the hydroxyl groups on the anthraquinone
ring.

o Industrial Value: The resulting dye exhibits "excellent build-up" and "minimal crocking" on
polyester fabrics due to the compatibility of the ethyl-acetamide tail with the polymer
matrix.

Safety & Handling (MSDS Summary)

Hazards: As an aniline derivative, treat as Toxic by inhalation/ingestion and a potential Skin
Sensitizer.

Storage: Store under inert atmosphere (Nitrogen/Argon) at

to prevent oxidation of the aniline group (browning).

Incompatibility: Strong oxidizing agents, acid chlorides (unless intended reaction), and
anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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